Cas no 62537-80-8 (1H-Pyrazol-4-amine, 1-(2-nitrophenyl)-)

1H-Pyrazol-4-amine, 1-(2-nitrophenyl)- structure
62537-80-8 structure
Product Name:1H-Pyrazol-4-amine, 1-(2-nitrophenyl)-
CAS No:62537-80-8
MF:C9H8N4O2
MW:204.18542098999
CID:441251
PubChem ID:12346904
Update Time:2025-04-19

1H-Pyrazol-4-amine, 1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine, 1-(2-nitrophenyl)-
    • 1-(2-nitrophenyl)pyrazol-4-amine
    • 62537-80-8
    • DTXSID20492847
    • 1-(2-Nitrophenyl)-1H-pyrazol-4-amine
    • Inchi: 1S/C9H8N4O2/c10-7-5-11-12(6-7)8-3-1-2-4-9(8)13(14)15/h1-6H,10H2
    • InChI Key: UXYFQCXZOYVDLL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1C=C(C=N1)N)=O

Computed Properties

  • Exact Mass: 204.06484
  • Monoisotopic Mass: 204.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 89.7Ų

Experimental Properties

  • PSA: 86.98
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